Cas no 116310-58-8 (4-(3,4-Dihydroxyphenyl)-5-(β-D-glucopyranosyloxy)-7-methoxy-2H-1-benzopyran-2-one)

• Product Name: 4-(3,4-Dihydroxyphenyl)-5-(β-D-glucopyranosyloxy)-7-methoxy-2H-1-benzopyran-2-one
• CAS No: 116310-58-8
• MF: C₂₂H₂₂O₁₁
• MW: 462.403487682343
• CID: 2056236
• PubChem ID: 13962183
• Update Time: 2025-04-21

4-(3,4-Dihydroxyphenyl)-5-(β-D-glucopyranosyloxy)-7-methoxy-2H-1-benzopyran-2-one Chemical and Physical Properties

Names and Identifiers

• 5-O-(beta-D-glucopyranosyl)-7-methoxy-3',4'-dihydroxy-4-phenylcoumarin
• 5-O-beta-D-glucopyranosyl-3',4'-dihydroxy-7-methoxy-4-phenylcoumarin
• 5-O-beta-D-glucopyranosyl-7-methoxy-3',4'-dihydroxy-4-phenylcoumarin
• 5-O-beta-D-glucopyranosyl-7-methoxy-3?,4?-dihydroxy-4-phenylcoumarin
• 5-O-[beta-D-glucopyranosyl]-3',4'-dihydroxy-7-methoxy-4-phenylcoumarin
• CHEMBL463401
• 4-(3,4-Dihydroxyphenyl)-5-beta-D-glucopyranosyloxy-7-methoxycoumarin
• NCGC00169775-02!4-(3,4-dihydroxyphenyl)-7-methoxy-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-2-one
• MEGxp0_000949
• AKOS040736247
• ACon1_000996
• NCGC00169775-01
• 4-(3,4-dihydroxyphenyl)-7-methoxy-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-2-one
• 116310-58-8
• Compound NP-002741
• 4-(3,4-Dihydroxyphenyl)-5-(β-D-glucopyranosyloxy)-7-methoxy-2H-1-benzopyran-2-one

• Inchi： 1S/C22H22O11/c1-30-10-5-14-18(11(7-17(26)31-14)9-2-3-12(24)13(25)4-9)15(6-10)32-22-21(29)20(28)19(27)16(8-23)33-22/h2-7,16,19-25,27-29H,8H2,1H3/t16-,19-,20+,21-,22-/m1/s1
• InChI Key： JZBHUVGJBWDUSA-RECXWPGBSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1=CC(=CC2=C1C(=CC(=O)O2)C1C=CC(=C(C=1)O)O)OC

Computed Properties

• Exact Mass: 462.11621151g/mol
• Monoisotopic Mass: 462.11621151g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 175Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarin glycosides